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Compound of Interest

Compound Name: C.I. Acid Black 94

Cat. No.: B15553249 Get Quote

C.I. Acid Black 94: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Black 94 is a trisazo-class acid dye. While it has established applications in the

textile and ink industries, it is also identified as a multifunctional dye with potential applications

in biological research. This technical guide provides a summary of its known properties,

including its Chemical Abstracts Service (CAS) number and synonyms. However, it is important

to note that detailed public information regarding its use in experimental protocols, quantitative

toxicological data, and specific applications within drug development is limited.

Chemical and Physical Properties
C.I. Acid Black 94 is a blue-black powder that is soluble in water. In concentrated sulfuric acid,

it produces a dark purple solution.[1]

Table 1: Chemical Identification of C.I. Acid Black 94
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Identifier Value

CAS Number 6358-80-1[1]

C.I. Name Acid Black 94, 30336[1]

Molecular Formula C₄₁H₂₉N₈Na₃O₁₁S₃[1]

Molecular Weight 974.88 g/mol [1]

Molecular Structure Trisazo class[1]

Table 2: Synonyms of C.I. Acid Black 94
Synonym

Acid Black B[1]

Acid Black NT[1]

Apollo Acid Black GRL

Coriacid Black [B]

Daedo Acid Black GRL

Leather Black B

Multacid Black B

Multicuer Black B

Rifa Acid Black GRL

Manufacturing Process
The synthesis of C.I. Acid Black 94 involves a multi-step diazotization and coupling process. A

general workflow for its manufacturing is outlined below.
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Step 1: First Diazotization and Coupling

Step 2: Second Diazotization and Coupling

Step 3: Final Coupling

4-(4-Aminophenyl)benzenamine

Intermediate 1

coupled with
Nitrous Acid (double nitriding) reacts with

4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid in acid conditions

Intermediate 2

in alkaline conditions

2-Aminobenzenesulfonic acid
coupled with

Nitrous Acid
reacts with

C.I. Acid Black 94

coupled with

3-(O-toluidino)phenol
in alkaline conditions

Click to download full resolution via product page

Caption: Manufacturing workflow of C.I. Acid Black 94.

Applications
Industrial Applications
C.I. Acid Black 94 is primarily used for dyeing and printing on wool and silk. It is also utilized in

the leather industry for coloration.[1]

Research Applications
This dye is described as a multifunctional tool in biological experiments.[2] Its potential

applications in a research context are broad and include:

Observing and analyzing cell structures[2]
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Tracking biomolecules[2]

Evaluating cell functions[2]

Distinguishing cell types[2]

Detecting biomolecules[2]

Studying tissue pathology[2]

Monitoring microorganisms[2]

It is important to emphasize that while these applications are mentioned by suppliers, specific,

peer-reviewed experimental protocols detailing the use of C.I. Acid Black 94 for these

purposes are not readily available in the public domain.

Experimental Protocols
Detailed experimental protocols for the use of C.I. Acid Black 94 in biological research,

including specific staining procedures, concentrations, and incubation times, are not well-

documented in publicly accessible scientific literature. Researchers interested in utilizing this

dye would need to perform extensive optimization and validation for their specific experimental

setups.

Quantitative Data
There is a notable absence of publicly available quantitative data for C.I. Acid Black 94,

particularly concerning its toxicological profile.

Table 3: Toxicological Data for C.I. Acid Black 94
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Test Result

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity Data not available

Acute Inhalation Toxicity Data not available

Carcinogenicity Data not available

Mutagenicity Data not available

Signaling Pathways and Logical Relationships
Due to the lack of specific information on the biological mechanisms of action or its use in

particular assays, no signaling pathways or detailed experimental workflows involving C.I. Acid
Black 94 can be depicted at this time. A conceptual diagram illustrating its general areas of

application is provided below.

Industrial Applications Potential Research Applications

C.I. Acid Black 94

Textile Dyeing (Wool, Silk) Leather Coloration Ink Production Cell Structure Analysis Biomolecule Tracking Cell Function Evaluation Histopathology

Click to download full resolution via product page

Caption: General applications of C.I. Acid Black 94.

Conclusion
C.I. Acid Black 94 is a commercially available dye with a defined chemical structure and

established industrial uses. While it is marketed for a variety of applications in biological

research, there is a significant gap in the publicly available, peer-reviewed literature detailing
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specific experimental protocols, quantitative data, and toxicological information. This lack of

detailed information necessitates careful evaluation and in-house validation by researchers and

professionals in the field of drug development before considering its use in experimental

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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